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Compound of Interest

Compound Name: CAY10465

Cat. No.: B027655

Technical Support Center: CAY10465
Experimental Guidance

Welcome to the technical support resource for CAY10465. This guide is designed for
researchers, scientists, and drug development professionals to navigate the complexities of
using CAY10465 in their experiments. Here, we address common challenges and unexpected
results, providing in-depth troubleshooting strategies and foundational knowledge to ensure the
integrity and success of your research.

l. Understanding CAY10465: A Primer

CAY10465 is a potent and selective agonist for the Aryl Hydrocarbon Receptor (AhR),
demonstrating a high affinity with a Ki of 0.2 nM.[1][2][3][4] It is structurally analogous to
resveratrol and is a valuable tool for investigating AhR-mediated signaling pathways.[3]
Notably, it displays high selectivity for AhR, with no significant effect on the estrogen receptor
even at concentrations up to 100 uM.[2][3][4]

Key Specifications:
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Parameter Value Source(s)
Molecular Weight 317.13 g/mol [1112]
Purity >98% [3]

Storage (Powder) -20°C for up to 3-4 years [11[3]
Storage (in Solvent) -80°C for up to 1 year [4]

Il. Troubleshooting Guide: Interpreting Unexpected
Results

Even with careful experimental design, unexpected outcomes can occur. This section provides
a systematic approach to troubleshooting common issues encountered during CAY10465

experiments.

Scenario 1: Reduced or No Compound Activity

Observation: You observe a diminished or complete lack of the expected biological response
after treating your cells with CAY10465.

Initial Checks:
e Confirm Calculations: Double-check all calculations for dilutions and final concentrations.

o Positive Control: Ensure your positive control for AhR activation is yielding the expected

results.

Troubleshooting Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. selleckchem.com [selleckchem.com]

e 2. medchemexpress.com [medchemexpress.com]

e 3. caymanchem.com [caymanchem.com]

e 4. CAY 10465 | AhR | Aryl Hydrocarbon Receptor | TargetMol [targetmol.com]

« To cite this document: BenchChem. [Interpreting unexpected results from CAY10465
experiments.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027655#interpreting-unexpected-results-from-
cay10465-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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